MAPK/MAK/MRK overlapping kinase (352-360)
Description
MAPK/MAK/MRK overlapping kinase
Scientific Research Applications
Expression Patterns and Functional Diversity
- Distinct Expression Patterns: MAPK/MAK/MRK overlapping kinases exhibit distinct expression patterns in the intestine, suggesting functional diversity. ICK/MAK/MOK proteins show divergent expression along the duodenum-to-colon axis and during postnatal development, indicating varied roles in intestinal neoplasia (Chen et al., 2013).
Role in Disease Pathology
- Acute Myeloid Leukemia (AML): Hypomethylation of MOK promoter in AML patients suggests that MOK promoter hypomethylation contributes to MOK overexpression in AML (Qian et al., 2015).
- Amyotrophic Lateral Sclerosis (ALS): MAPK/MAK/MRK overlapping kinase (MOK) controls inflammatory responses in microglia, which are neurotoxic to motor neurons in ALS. MOK regulates the epigenetic reader Brd4, impacting cytokine gene promoters and innate immune responses (Pérez-Cabello et al., 2023).
Regulatory Mechanisms and Functions
- Regulatory Mechanisms: MAK/MRK/MOK kinases share significant sequence homology in their catalytic domains but have divergent C-terminal non-catalytic domains, influencing their regulatory mechanisms and functional specificity (Fu, 2012).
- Cilia Length and Intraflagellar Transport: Intraflagellar transport (IFT) regulation by MAK/MRK/MOK is crucial for cilia length modulation, influencing cellular signaling pathways. These kinases localize along cilia in cells, affecting cilia length and IFT speeds (Jansen & Broekhuis, 2012).
Potential Therapeutic Applications
- Cancer Therapy: MAPK/MAK/MRK overlapping kinase's role in signaling pathways is crucial in cancer therapy. Targeting these kinases can lead to novel therapeutic strategies for cancer treatment, considering their influence on cell proliferation and survival (Roberts & Der, 2007).
Properties
sequence |
LKLSGVVRL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
MAPK/MAK/MRK overlapping kinase (352-360) |
Origin of Product |
United States |
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